Cas no 668971-86-6 (3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-)

• Product Name: 3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-
• CAS No: 668971-86-6
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 1713333
• Update Time: 2024-08-31

3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-
• 3-Isoxazolecarboxylic acid, 5-[2-(2-propen-1-yloxy)phenyl]-

• Inchi： 1S/C13H11NO4/c1-2-7-17-11-6-4-3-5-9(11)12-8-10(13(15)16)14-18-12/h2-6,8H,1,7H2,(H,15,16)
• InChI Key： OFRCNIUXSDHLCO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2OCC=C)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 245.06883

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 441.3±40.0 °C(Predicted)
• PSA: 72.56
• pka: 3.32±0.10(Predicted)